7-Methyl-N-(p-methylphenethyl)-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride

• CAS No.: 56071-35-3
• Molecular Formula: C20H26ClNO
• Molecular Weight: 331.9 g/mol
• IUPAC Name: 2-(4-methylphenyl)ethyl-(7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)azanium;chloride
• InChI: InChI=1S/C20H25NO.ClH/c1-15-5-8-17(9-6-15)11-12-21-19-4-3-13-22-20-10-7-16(2)14-18(19)20;/h5-10,14,19,21H,3-4,11-13H2,1-2H3;1H
• InChI Key: XYRZFCAFADZBLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC[NH2+]C2CCCOC3=C2C=C(C=C3)C.[Cl-]

Description

Its core structure includes a seven-membered benzoxepin ring system substituted with a methyl group at position 7 and a p-methylphenethylamine side chain.

Comparison with Similar Compounds

Key Observations :

• The target compound has a bulkier p-methylphenethyl side chain compared to simpler N-alkyl/alkynyl groups in analogs .

Predicted Collision Cross-Section (CCS)

Collision cross-section (CCS) values, predicted via computational methods, reflect molecular shape and size under mass spectrometry conditions:

Compound (Adduct)	[M+H]+ (m/z)	Predicted CCS (Ų)	[M+Na]+ (m/z)	Predicted CCS (Ų)
7-Fluoro derivative	182.09757	134.6	204.07951	144.4
9-Chloro derivative	198.06803	138.7	220.04997	150.3
8-Fluoro derivative	182.09757	134.6	204.07951	144.4

Analysis :

• The 9-chloro analog exhibits higher CCS values than fluoro-substituted derivatives, likely due to increased atomic radius and polarizability of chlorine .
• The target compound , with its extended phenethyl side chain, would likely display significantly higher CCS values (unreported in evidence), correlating with its larger molecular weight.

Pharmacological and Functional Insights

• This highlights the role of substituent positioning (e.g., isopropylphenyl groups) in modulating receptor activity .
• Halogenated benzoxepins (e.g., 7-fluoro, 8-chloro) may exhibit enhanced blood-brain barrier penetration due to increased lipophilicity, though this requires experimental validation .